Cas no 1331188-19-2 (1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride)

• Product Name: 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride
• CAS No: 1331188-19-2
• MF: C₁₆H₂₁ClN₄O
• MW: 320.817142248154
• CID: 6446108
• Update Time: 2025-05-25

1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride
• 1-[4-(1-methylimidazol-2-yl)piperazin-1-yl]-2-phenylethanone:hydrochloride

• Inchi： 1S/C16H20N4O.ClH/c1-18-8-7-17-16(18)20-11-9-19(10-12-20)13-15(21)14-5-3-2-4-6-14;/h2-8H,9-13H2,1H3;1H
• InChI Key： XPPGJUKGYKGABC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2N(C)C=CN=2)CC1)C(=O)C1=CC=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride

Introduction to 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride (CAS No. 1331188-19-2)

The compound 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride, identified by its CAS number 1331188-19-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in therapeutic interventions.

At the core of this compound's structure lies a synergistic interplay of functional groups, including a piperazine moiety and a methyl-substituted imidazole ring. These features are not only central to its chemical identity but also play pivotal roles in modulating its biological activity. The piperazine component, known for its ability to interact with various biological targets, contributes to the compound's pharmacological profile. Meanwhile, the methyl-substituted imidazole ring introduces additional complexity, influencing both its chemical reactivity and potential interactions with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater precision. Studies utilizing molecular docking simulations have highlighted the potential of 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride as a modulator of enzymes and receptors involved in neurological and cardiovascular diseases. These simulations suggest that the compound may exhibit inhibitory effects on pathways relevant to conditions such as hypertension and neurodegeneration.

The synthesis of this compound involves multi-step organic reactions, each meticulously designed to introduce the desired functional groups while maintaining high yield and purity. The incorporation of the phenyl ethanone backbone provides a stable scaffold for further derivatization, allowing for the exploration of analogs with tailored pharmacological properties. The hydrochloride form, achieved through salt formation with hydrochloric acid, not only improves the compound's handling characteristics but also enhances its pharmacokinetic profile.

In the realm of drug discovery, the significance of 1-methyl-1H-imidazol-2-yl groups cannot be overstated. These moieties have been extensively studied for their role in enhancing binding affinity and selectivity towards biological targets. The presence of this group in 1-4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl-2-phenylethan-1-one hydrochloride suggests that it may possess unique interactions with proteins and enzymes, making it a valuable tool for developing novel therapeutics.

Current research is focused on elucidating the mechanism of action of this compound through both in vitro and in vivo studies. Preliminary experiments have shown promising results in modulating pathways associated with inflammation and oxidative stress, which are implicated in a wide range of diseases. The ability of this compound to interact with multiple targets underscores its potential as a multifaceted therapeutic agent.

The development of piperazine-based derivatives has been a cornerstone in the pharmaceutical industry, particularly in the treatment of central nervous system disorders. The structural features of 1-piperazinyl compounds contribute to their efficacy by enabling precise targeting of neurological pathways. In combination with the methyl-substituted imidazole ring, this compound exhibits properties that make it a compelling candidate for further investigation.

Advances in analytical techniques have facilitated detailed characterization of this compound, providing insights into its physical properties, solubility, and stability. High-resolution spectroscopic methods such as NMR spectroscopy and mass spectrometry have been instrumental in confirming its molecular structure and purity. These analytical data are crucial for ensuring consistency in subsequent pharmacological studies.

The potential therapeutic applications of hydrochloride salts are well-documented, particularly in enhancing drug delivery systems. The hydrochloride form of this compound improves its bioavailability, allowing for more efficient absorption and distribution within the body. This aspect is particularly relevant for developing oral formulations that can be administered conveniently to patients.

As research progresses, the integration of artificial intelligence (AI) into drug discovery pipelines is revolutionizing how compounds like 1-(methylimidazolyl)piperazinylphenylethanone hydrochloride are developed and optimized. AI-driven platforms enable rapid screening of vast chemical libraries, identifying promising candidates based on structural features and predicted biological activity. This approach accelerates the drug development process, bringing potentially life-saving therapies to market more quickly.

The structural complexity of this compound presents both challenges and opportunities for medicinal chemists. While designing molecules with multiple functional groups requires careful consideration to avoid adverse interactions or reduced efficacy, it also opens doors to discovering novel therapeutic agents with unique mechanisms of action. The balance between structural complexity and pharmacological potency is a key focus in ongoing research efforts.

In conclusion, 1-(methylimidazolyl)piperazinylphenylethanone hydrochloride (CAS No. 1331188–19–2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development into novel therapeutics. As research continues to uncover new insights into its pharmacological properties, 1331188–19–2 is poised to play an important role in addressing unmet medical needs.